2-Hydroxy-1,3,2lambda5,4lambda2-dioxarsaplumbetane 2-oxide 2-Hydroxy-1,3,2lambda5,4lambda2-dioxarsaplumbetane 2-oxide Lead arsenate is an organic molecular entity.
Brand Name: Vulcanchem
CAS No.: 7784-40-9
VCID: VC0166248
InChI: InChI=1S/AsH3O4.Pb/c2-1(3,4)5;/h(H3,2,3,4,5);/q;+2/p-2
SMILES: O[As]1(=O)O[Pb]O1
Molecular Formula: PbHAsO4
AsHO4P
Molecular Weight: 347 g/mol

2-Hydroxy-1,3,2lambda5,4lambda2-dioxarsaplumbetane 2-oxide

CAS No.: 7784-40-9

Reference Standards

VCID: VC0166248

Molecular Formula: PbHAsO4
AsHO4P

Molecular Weight: 347 g/mol

2-Hydroxy-1,3,2lambda5,4lambda2-dioxarsaplumbetane 2-oxide - 7784-40-9

CAS No. 7784-40-9
Product Name 2-Hydroxy-1,3,2lambda5,4lambda2-dioxarsaplumbetane 2-oxide
Molecular Formula PbHAsO4
AsHO4P
Molecular Weight 347 g/mol
IUPAC Name 2-hydroxy-1,3,2λ5,4λ2-dioxarsaplumbetane 2-oxide
Standard InChI InChI=1S/AsH3O4.Pb/c2-1(3,4)5;/h(H3,2,3,4,5);/q;+2/p-2
Standard InChIKey UWRBYRMOUPAKLM-UHFFFAOYSA-L
Impurities Lead arsenate was a commonly used insecticide during the first half of the 20th century, particularly in deciduous tree fruit orchards. Antimony is cotransported with As during the ore refining process and could occur as an impurity in commercial lead arsenate products.
SMILES O[As]1(=O)O[Pb]O1
Canonical SMILES [H+].[O-][As](=O)([O-])[O-].[Pb+2]
Colorform White monoclinic crystals
Density 5.943 g/cu cm
Relative density (water = 1): 5.8
Melting Point 280 °C (decomposes)
Physical Description ODOURLESS WHITE HEAVY POWDER.
Description Lead arsenate is an organic molecular entity.
Shelf Life Stable to light, air & water & is not decomp by carbon dioxide; decomposed by alkalies; incl calcium hydroxide.
Solubility Insoluble in water
Soluble in nitric acid, alkalies
Solubility in water, g/100ml: 0.0003 (none)
Synonyms lead arsenate
PubChem Compound 16685995
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator